2-chloro-N-[(4-methoxy-3-methylphenyl)methyl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-chloro-N-[(4-methoxy-3-methylphenyl)methyl]acetamide is a chemical compound that belongs to the class of acetamide derivatives. It is an important intermediate in the synthesis of various pharmaceutical compounds.
Mechanism of Action
The mechanism of action of 2-chloro-N-[(4-methoxy-3-methylphenyl)methyl]acetamide is not well understood. However, it is believed to act as a central α2-adrenergic receptor agonist. This results in the inhibition of sympathetic nervous system activity, leading to a decrease in blood pressure and heart rate.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been reported to have antihypertensive, anti-inflammatory, and analgesic effects. It has also been shown to have sedative and anxiolytic effects.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-chloro-N-[(4-methoxy-3-methylphenyl)methyl]acetamide in lab experiments is its high purity and stability. It is also relatively easy to synthesize in large quantities. However, one of the limitations is that its mechanism of action is not well understood, which makes it difficult to interpret experimental results.
Future Directions
There are several future directions for research on 2-chloro-N-[(4-methoxy-3-methylphenyl)methyl]acetamide. One area of research could be to further investigate its mechanism of action, which could lead to the development of more effective drugs. Another area of research could be to investigate its potential use as a sedative or anxiolytic drug. Additionally, it could be used as a starting material for the synthesis of novel pharmaceutical compounds with improved pharmacological properties.
Conclusion:
In conclusion, this compound is an important intermediate in the synthesis of various pharmaceutical compounds. It has been shown to have antihypertensive, anti-inflammatory, and analgesic effects, as well as sedative and anxiolytic effects. Its mechanism of action is not well understood, which presents a challenge for interpreting experimental results. However, further research on this compound could lead to the development of more effective drugs and novel pharmaceutical compounds.
Synthesis Methods
The synthesis of 2-chloro-N-[(4-methoxy-3-methylphenyl)methyl]acetamide involves the reaction of 4-methoxy-3-methylbenzylamine with chloroacetyl chloride in the presence of a base such as triethylamine. The resulting intermediate is then treated with acetic acid to obtain the final product. The overall reaction can be represented as follows:
Scientific Research Applications
2-chloro-N-[(4-methoxy-3-methylphenyl)methyl]acetamide is widely used in scientific research for the synthesis of various pharmaceutical compounds. It is an important intermediate in the synthesis of antihypertensive drugs such as moxonidine and rilmenidine. It is also used in the synthesis of anti-inflammatory drugs such as etodolac and nabumetone. In addition, it is used in the synthesis of analgesic drugs such as tramadol and tapentadol.
Properties
IUPAC Name |
2-chloro-N-[(4-methoxy-3-methylphenyl)methyl]acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14ClNO2/c1-8-5-9(3-4-10(8)15-2)7-13-11(14)6-12/h3-5H,6-7H2,1-2H3,(H,13,14) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SKZGKVBKIQAIAM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)CNC(=O)CCl)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14ClNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
227.69 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.